Cas no 2308477-21-4 ((3R)-3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: (3R)-3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2308477-21-4
• MF: C₂₅H₃₁N₃O₅
• MW: 453.53074669838
• CID: 5970413
• PubChem ID: 165581785
• Update Time: 2025-06-12

(3R)-3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• EN300-1577992
• 2308477-21-4
• (3R)-3-[4-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid

• Inchi： 1S/C25H31N3O5/c1-16(14-23(29)30)26-24(31)22(12-13-28(2)3)27-25(32)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,12-15H2,1-3H3,(H,26,31)(H,27,32)(H,29,30)/t16-,22?/m1/s1
• InChI Key： XHEOBZBWXYQFMX-XESZBRCGSA-N
• SMILES： O(C(NC(C(N[C@H](C)CC(=O)O)=O)CCN(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 453.22637110g/mol
• Monoisotopic Mass: 453.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 108Ų

Additional information on (3R)-3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

Introduction to (3R)-3-4-(Dimethylamino)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic Acid (CAS No. 2308477-21-4)

(3R)-3-4-(Dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2308477-21-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino acid derivative, is characterized by its unique structural features, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a dimethylamino functional group. These characteristics make it an essential building block in the synthesis of various bioactive molecules and peptides.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal. The presence of the dimethylamino group imparts additional functionality, making this compound particularly useful in the development of peptidomimetics and other biologically active compounds. Recent advancements in synthetic methodologies have further enhanced the utility of this compound, enabling more efficient and scalable production processes.

In the context of medicinal chemistry, (3R)-3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid has been explored for its potential applications in the treatment of various diseases. One notable area of research is its use in the development of neuroprotective agents. Studies have shown that compounds with similar structures can effectively cross the blood-brain barrier and exhibit neuroprotective effects, making them promising candidates for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Additionally, this compound has been investigated for its role in protein-protein interactions. The ability to modulate these interactions is crucial in many biological processes, including signal transduction and cellular regulation. By designing peptides and peptidomimetics that incorporate (3R)-3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid, researchers can gain deeper insights into the mechanisms underlying these interactions and develop novel therapeutic strategies.

The synthesis of (3R)-3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid typically involves a multi-step process, starting with the protection of the amino group using the Fmoc reagent. Subsequent steps include the introduction of the dimethylamino group and the formation of the amide bond. Recent studies have focused on optimizing these synthetic routes to improve yield and purity, thereby facilitating large-scale production for both research and commercial applications.

One key challenge in working with this compound is maintaining its stability during storage and handling. The Fmoc protecting group is known to be sensitive to basic conditions, which can lead to deprotection if not carefully controlled. Therefore, it is essential to store (3R)-3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid under appropriate conditions, such as at low temperatures and in an inert atmosphere.

In terms of safety, while this compound is not classified as a hazardous material, it is important to handle it with care due to its reactivity and potential for causing skin or eye irritation. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn when handling this compound.

Recent advancements in analytical techniques have also contributed to a better understanding of (3R)-3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to characterize this compound and ensure its purity. These techniques are crucial for quality control in both research and industrial settings.

In conclusion, (3R)-3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2308477-21-4) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an invaluable tool for developing new therapeutic agents and advancing our understanding of biological processes. As research continues to evolve, this compound is likely to play an increasingly important role in the development of innovative treatments for a wide range of diseases.